1-(4-Butoxy-3-ethoxyphenyl)-2-(5-methyl-1,3,4-thiadiazol-2-yl)-1,2-dihydrochromeno[2,3-c]pyrrole-3,9-dione

• Molecular Formula: C26H25N3O5S
• Molecular Weight: 491.6 g/mol
• IUPAC Name: 1-(4-butoxy-3-ethoxyphenyl)-2-(5-methyl-1,3,4-thiadiazol-2-yl)-1H-chromeno[2,3-c]pyrrole-3,9-dione
• InChI: InChI=1S/C26H25N3O5S/c1-4-6-13-33-19-12-11-16(14-20(19)32-5-2)22-21-23(30)17-9-7-8-10-18(17)34-24(21)25(31)29(22)26-28-27-15(3)35-26/h7-12,14,22H,4-6,13H2,1-3H3
• InChI Key: XJGZCGRWYJXRHS-UHFFFAOYSA-N
• Canonical SMILES: CCCCOC1=C(C=C(C=C1)C2C3=C(C(=O)N2C4=NN=C(S4)C)OC5=CC=CC=C5C3=O)OCC

Description

The compound 1-(4-Butoxy-3-ethoxyphenyl)-2-(5-methyl-1,3,4-thiadiazol-2-yl)-1,2-dihydrochromeno[2,3-c]pyrrole-3,9-dione is a heterocyclic molecule featuring a chromeno[2,3-c]pyrrole-3,9-dione core. This scaffold is substituted at the 1-position with a 4-butoxy-3-ethoxyphenyl group and at the 2-position with a 5-methyl-1,3,4-thiadiazol-2-yl moiety.

Biological Activity

The compound 1-(4-butoxy-3-ethoxyphenyl)-2-(5-methyl-1,3,4-thiadiazol-2-yl)-1,2-dihydrochromeno[2,3-c]pyrrole-3,9-dione is a complex heterocyclic structure that has garnered attention in medicinal chemistry due to its potential biological activities. This article explores the biological activity of this compound, focusing on its cytotoxic effects and other relevant pharmacological properties.

Chemical Structure and Properties

The compound features a dihydrochromeno moiety fused with a thiadiazole ring. This unique combination is known for enhancing biological activity through mechanisms such as increased lipophilicity and improved interaction with biological targets.

Cytotoxicity

Recent studies have highlighted the cytotoxic effects of compounds containing thiadiazole and related structures. For instance, derivatives of 1,3,4-thiadiazole have shown significant antitumor activity across various cancer cell lines. The specific compound under discussion was evaluated for its cytotoxicity against human cancer cell lines such as HeLa (cervical cancer) and MCF-7 (breast cancer).

Table 1: Cytotoxic Activity Against Cancer Cell Lines

Compound	Cell Line	IC50 (μM)	Reference
1-(4-butoxy-3-ethoxyphenyl)-2-(5-methyl-1,3,4-thiadiazol-2-yl)-1,2-dihydrochromeno[2,3-c]pyrrole-3,9-dione	HeLa	29
Various Thiourea Derivatives	HeLa	25-35
Phthalimide-Thiadiazole Derivatives	MCF-7	73

The compound exhibited an IC50 value of 29 μM against the HeLa cell line, indicating substantial cytotoxicity. This activity is attributed to the compound's structural features that enhance its interaction with cellular targets.

The mechanism through which this compound exerts its cytotoxic effects likely involves the disruption of cellular processes associated with cancer cell proliferation. The presence of the thiadiazole moiety is particularly significant as it has been associated with increased lipophilicity and better tissue permeability, facilitating more effective cellular uptake.

Case Studies and Research Findings

Several studies have explored the biological activities of similar compounds. For example:

• Phthalimide-Thiadiazole Derivatives : These derivatives demonstrated enhanced anticancer properties due to their dual-targeting capabilities against cancer cells. The incorporation of phthalimide moieties was found to increase cytotoxicity significantly.
• Thiadiazole Compounds : Research has shown that thiadiazole derivatives possess broad-spectrum biological activities including antibacterial and antifungal properties in addition to their anticancer effects.

Comparison with Similar Compounds

Substituent Effects on Bioactivity

• Thiadiazole vs. Thiazole Rings: The target compound’s 1,3,4-thiadiazol-2-yl group differs from the 1,3-thiazol-2-yl derivatives in and .
• Aromatic Substituents: The 4-butoxy-3-ethoxyphenyl group in the target compound has longer alkoxy chains than the 4-ethoxy-3-methoxyphenyl group in .